Cas no 1249045-28-0 (7-methyl-2-azaspiro[4.5]decane)

• Product Name: 7-methyl-2-azaspiro[4.5]decane
• CAS No: 1249045-28-0
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5558287
• PubChem ID: 62354373
• Update Time: 2025-10-24

7-methyl-2-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane, 7-methyl-
• 7-Methyl-2-azaspiro[4.5]decane
• 7-methyl-2-azaspiro[4.5]decane

• Inchi： 1S/C10H19N/c1-9-3-2-4-10(7-9)5-6-11-8-10/h9,11H,2-8H2,1H3
• InChI Key： ZQJVCEZBGRSPCT-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(C)C2)CCN1

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 210.2±8.0 °C(Predicted)
• pka: 11.44±0.40(Predicted)

Additional information on 7-methyl-2-azaspiro[4.5]decane

7-Methyl-2-Azaspiro[4.5]Decane: A Comprehensive Overview

7-Methyl-2-Azaspiro[4.5]Decane, also known by its CAS number CAS No. 1249045-28-0, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing structural properties and potential applications in drug design and catalysis. The molecule consists of a spiro ring system, where two rings are joined at a single atom, creating a complex yet fascinating framework.

The synthesis of 7-Methyl-2-Azaspiro[4.5]Decane involves advanced organic chemistry techniques, including ring-closing metathesis and asymmetric catalysis. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

The structural uniqueness of CAS No. 1249045-28-0 lies in its spirocyclic architecture, which provides exceptional stability and reactivity. The presence of the methyl group at position 7 introduces steric effects that influence the compound's electronic properties, making it highly versatile in various chemical reactions. This compound has been extensively studied for its potential as a building block in the construction of complex molecules, particularly in the pharmaceutical industry.

In terms of applications, 7-Methyl-2-Azaspiro[4.5]Decane has shown promise in drug design due to its ability to form hydrogen bonds and interact with biological targets. Recent research has highlighted its potential as a lead compound for developing new therapeutic agents targeting neurodegenerative diseases and cancer. Additionally, its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices.

The study of CAS No. 1249045-28-0 has also led to advancements in understanding spirocyclic compounds' behavior under various reaction conditions. For instance, researchers have investigated its reactivity in Diels-Alder reactions, revealing novel insights into the mechanism of such reactions when involving spirocyclic systems.

In conclusion, 7-Methyl-2-Azaspiro[4.5]Decane, with its unique structure and versatile properties, continues to be a focal point in modern organic chemistry research. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a valuable compound for both academic and industrial pursuits.